3-ETHYL-2-[(1E,3E)-4-(3-((E,2E)-4-[3-ETHYL-1,3-BENZOTHIAZOL-2(3H)-YLIDENE]-2-BUTENYLIDENE)-2-METHYL-
3-ETHYL-2-[(1E,3E)-4-(3-((E,2E)-4-[3-ETHYL-1,3-BENZOTHIAZOL-2(3H)-YLIDENE]-2-BUTENYLIDENE)-2-METHYL-
Brand Name:
Vulcanchem
CAS No.:
115920-77-9
VCID:
VC0039606
InChI:
InChI=1S/C33H35N2S2.HI/c1-4-34-28-19-8-10-21-30(28)36-32(34)23-12-6-15-26-17-14-18-27(25(26)3)16-7-13-24-33-35(5-2)29-20-9-11-22-31(29)37-33;/h6-13,15-16,19-24H,4-5,14,17-18H2,1-3H3;1H/q+1;/p-1
SMILES:
CCN1C2=CC=CC=C2SC1=CC=CC=C3CCCC(=C3C)C=CC=CC4=[N+](C5=CC=CC=C5S4)CC.[I-]
Molecular Formula:
C33H35IN2S2
Molecular Weight:
650.681
3-ETHYL-2-[(1E,3E)-4-(3-((E,2E)-4-[3-ETHYL-1,3-BENZOTHIAZOL-2(3H)-YLIDENE]-2-BUTENYLIDENE)-2-METHYL-
CAS No.: 115920-77-9
Main Products
VCID: VC0039606
Molecular Formula: C33H35IN2S2
Molecular Weight: 650.681
![3-ETHYL-2-[(1E,3E)-4-(3-((E,2E)-4-[3-ETHYL-1,3-BENZOTHIAZOL-2(3H)-YLIDENE]-2-BUTENYLIDENE)-2-METHYL- - 115920-77-9](/images/no_structure.jpg)
| CAS No. | 115920-77-9 |
|---|---|
| Product Name | 3-ETHYL-2-[(1E,3E)-4-(3-((E,2E)-4-[3-ETHYL-1,3-BENZOTHIAZOL-2(3H)-YLIDENE]-2-BUTENYLIDENE)-2-METHYL- |
| Molecular Formula | C33H35IN2S2 |
| Molecular Weight | 650.681 |
| IUPAC Name | 3-ethyl-2-[4-[3-[4-(3-ethyl-1,3-benzothiazol-3-ium-2-yl)buta-1,3-dienyl]-2-methylcyclohex-2-en-1-ylidene]but-2-enylidene]-1,3-benzothiazole;iodide |
| Standard InChI | InChI=1S/C33H35N2S2.HI/c1-4-34-28-19-8-10-21-30(28)36-32(34)23-12-6-15-26-17-14-18-27(25(26)3)16-7-13-24-33-35(5-2)29-20-9-11-22-31(29)37-33;/h6-13,15-16,19-24H,4-5,14,17-18H2,1-3H3;1H/q+1;/p-1 |
| Standard InChIKey | DALNQOMSTNQHJB-UHFFFAOYSA-M |
| SMILES | CCN1C2=CC=CC=C2SC1=CC=CC=C3CCCC(=C3C)C=CC=CC4=[N+](C5=CC=CC=C5S4)CC.[I-] |
| Last Modified | Aug 20 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume